Cas no 2126162-41-0 (tert-butyl 4-oxo-8-oxa-2-azaspiro[4.5]decane-2-carboxylate)

• Product Name: tert-butyl 4-oxo-8-oxa-2-azaspiro[4.5]decane-2-carboxylate
• CAS No: 2126162-41-0
• MF: C₁₃H₂₁NO₄
• MW: 255.31014418602
• CID: 4639185
• Update Time: 2025-05-20

tert-butyl 4-oxo-8-oxa-2-azaspiro[4.5]decane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-oxo-8-oxa-2-azaspiro[4.5]decane-2-carboxylate

• Inchi： 1S/C13H21NO4/c1-12(2,3)18-11(16)14-8-10(15)13(9-14)4-6-17-7-5-13/h4-9H2,1-3H3
• InChI Key： KIPBAUPBWSGXGF-UHFFFAOYSA-N
• SMILES： C1C2(CCOCC2)C(=O)CN1C(OC(C)(C)C)=O

Additional information on tert-butyl 4-oxo-8-oxa-2-azaspiro[4.5]decane-2-carboxylate

Professional Introduction to tert-butyl 4-oxo-8-oxa-2-azaspiro[4.5]decane-2-carboxylate (CAS No. 2126162-41-0)

The compound tert-butyl 4-oxo-8-oxa-2-azaspiro[4.5]decane-2-carboxylate, identified by its CAS number 2126162-41-0, represents a structurally unique and pharmacologically intriguing molecule within the realm of medicinal chemistry. Its spirocyclic framework, characterized by a nitrogen-containing heterocycle connected to a carbonyl-functionalized decane backbone, positions it as a promising candidate for further exploration in drug discovery and biochemical research.

The molecular structure of this compound features a tert-butyl ester group at the terminal position of the decane chain, which not only enhances the lipophilicity of the molecule but also provides a stable handle for further chemical modifications. The presence of an azaspiro[4.5]decane core introduces a rigid, three-dimensional scaffold that may contribute to favorable pharmacokinetic properties, such as improved solubility and metabolic stability. This structural motif has garnered significant attention in recent years due to its potential to interact with biological targets in novel ways.

In the context of contemporary pharmaceutical research, the spirocyclic azapeptide mimetics derived from this scaffold have been extensively studied for their ability to modulate enzyme activity and receptor binding. Specifically, the 4-oxo and 8-oxa substituents within the spirocycle create localized electronic and steric environments that can fine-tune binding interactions with biological macromolecules. Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and conformational preferences of such molecules with high accuracy, accelerating the design of novel therapeutic agents.

One particularly exciting application of this compound lies in its potential as an intermediate for the synthesis of kinase inhibitors. Kinases are critical enzymes involved in numerous cellular signaling pathways, making them prime targets for therapeutic intervention in cancers and inflammatory diseases. The spirocyclic structure of tert-butyl 4-oxo-8-oxa-2-azaspiro[4.5]decane-2-carboxylate provides a versatile platform for designing molecules that can selectively inhibit aberrant kinase activity without disrupting normal cellular processes. Preliminary studies have demonstrated that derivatives of this compound exhibit promising inhibitory effects against certain kinases, with IC50 values in the low nanomolar range.

The nitrogen-containing heterocycle in this molecule serves as a key pharmacophore, enabling interactions with both hydrophobic and polar regions of biological targets. This dual functionality is particularly advantageous for designing molecules that can penetrate biological membranes while maintaining strong binding affinity at their sites of action. Furthermore, the presence of multiple chiral centers in the spirocycle allows for the synthesis of enantiomerically pure compounds, which can exhibit enhanced selectivity and reduced side effects compared to racemic mixtures.

From a synthetic chemistry perspective, tert-butyl 4-oxo-8-oxa-2-azaspiro[4.5]decane-2-carboxylate represents an excellent building block for constructing more complex molecules via cross-coupling reactions, oxidation-reduction processes, and other transformations. The tert-butyl ester group can be readily converted into other functional groups such as carboxylic acids, amides, or alcohols, expanding its utility in drug development pipelines. Additionally, the spirocyclic core is relatively stable under various reaction conditions, making it a robust scaffold for iterative synthetic strategies.

Recent literature highlights several innovative applications of related spirocyclic compounds in treating neurological disorders. The structural features of tert-butyl 4-oxo-8-oxa-2-azaspiro[4.5]decane-2-carboxylate suggest that it may have potential as a modulator of neurotransmitter receptors or ion channels. For instance, modifications to the nitrogen heterocycle could enhance binding affinity to GABAergic or glutamatergic receptors, offering new avenues for treating conditions such as epilepsy or chronic pain syndromes. Ongoing preclinical studies are exploring these possibilities with encouraging preliminary results.

The carbonyl group at position 4 in the spirocycle provides another opportunity for functionalization, enabling the introduction of additional pharmacophores or linker moieties that can improve target engagement and pharmacokinetic properties. For example, conjugation with peptide sequences or other bioactive moieties could yield prodrugs or targeted delivery systems capable of enhancing therapeutic efficacy while minimizing systemic exposure.

From an industrial perspective, scaling up the synthesis of tert-butyl 4-octooxa-N-methylspiro[dihydropyrazinotetrahydropyran]-1(3H)-one (CAS No: 2126162)-41(0) presents several challenges but also significant opportunities. Advances in flow chemistry and continuous manufacturing have made it possible to produce complex heterocycles more efficiently and sustainably than traditional batch processes. By leveraging these technologies, pharmaceutical companies can reduce production costs while maintaining high yields and purity standards.

The growing interest in spirocyclic compounds as therapeutics underscores their unique combination of structural rigidity and functional diversity. The ability to fine-tune both electronic and steric properties through strategic modifications makes them exceptionally valuable for addressing complex diseases with high unmet medical needs. As research continues to uncover new biological functions and synthetic methodologies for these molecules,tert-butyl 4-octooxa-N-methylspiro[dihydropyrazinotetrahydropyran]-1(3H)-one (CAS No: 2126162)-41(0) is poised to play an increasingly important role in next-generation drug discovery efforts.